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Compound of Interest

Compound Name: Nickel gluconate

Cat. No.: B3280631 Get Quote

Essential Safety and Handling Guide for Nickel
Gluconate
This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling nickel gluconate. Adherence to these

procedures is vital for ensuring personal safety and minimizing environmental impact. Nickel
gluconate, a green crystalline powder soluble in water, presents significant health hazards that

necessitate stringent handling practices.[1][2]

Hazard Summary: Nickel gluconate is associated with multiple health risks. It is a potent skin

sensitizer that may cause an allergic skin reaction.[3] Inhalation can lead to allergy or asthma-

like symptoms.[3] Furthermore, it is classified as a substance suspected of causing genetic

defects, may cause cancer by inhalation, may damage an unborn child, and can cause organ

damage through prolonged or repeated exposure.[3]

Occupational Exposure Limits
All work involving nickel gluconate should be conducted in a manner that keeps exposure

below established limits. The following table summarizes the occupational exposure limits for

nickel and its compounds.
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Regulatory Body
Exposure Limit
Type

Value Notes

NIOSH
Recommended

Exposure Limit (REL)
0.015 mg/m³ (TWA)

NIOSH considers

nickel compounds to

be potential

occupational

carcinogens.[4]

OSHA
Permissible Exposure

Limit (PEL)
1 mg/m³ (TWA)

For nickel metal and

insoluble compounds.

[4][5]

ACGIH
Threshold Limit Value

(TLV)
1 mg/m³ (TWA)

For nickel metal and

insoluble compounds.

[4]

NIOSH

Immediately

Dangerous to Life or

Health (IDLH)

10 mg/m³

This is the

concentration from

which a worker can

escape without

suffering permanent

health effects.[4][5]

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE program is mandatory when handling nickel gluconate to create a

barrier between the user and the chemical.[6][7] The following PPE must be worn:

Eye and Face Protection:

Wear snug-fitting safety goggles that meet BS EN 166 standards to protect against dust

and splashes.[6][8]

When there is a significant risk of splashing, a full-face shield must be worn over safety

goggles for enhanced protection.[6][9]
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Skin Protection:

Gloves: Chemical-resistant gloves are required. For tasks requiring dexterity, 0.4 mm

nitrile gloves are suitable for up to eight hours of use.[8] For shorter tasks, single-use

nitrile gloves (0.1 or 0.2 mm) may be used but should be replaced each time they are

removed.[8] Always wash hands thoroughly after removing gloves.

Protective Clothing: Wear a lab coat or chemical-resistant overalls to ensure forearms are

covered.[8] For tasks involving manual handling or potential for splashing, an impervious

apron is necessary.[8] Contaminated clothing must be removed and laundered before

reuse.[10]

Footwear: Closed-toe shoes are mandatory in any area where chemicals are handled.[6]

Respiratory Protection:

All work with nickel gluconate powder should be performed in a well-ventilated area,

preferably within a certified chemical fume hood, to minimize dust and aerosol formation.

[10]

If a fume hood is not available or if ventilation is inadequate, a respirator must be worn.

[10] NIOSH recommends using the "most protective" respirators for nickel compounds at

concentrations exceeding 0.015 mg/m³.[4]

Operational and Disposal Plans
Safe Handling Protocol
A systematic approach to handling nickel gluconate is essential to prevent exposure and

contamination.

Preparation: Before beginning work, ensure all necessary PPE is available and in good

condition. Read and understand the Safety Data Sheet (SDS) for nickel gluconate.

Engineering Controls: Conduct all weighing and solution preparation inside a chemical fume

hood to control dust and vapors.

General Practices:
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Avoid all direct contact with skin and eyes.[10]

Do not eat, drink, or smoke in areas where nickel gluconate is handled or stored.[10]

Use non-sparking tools to prevent ignition sources.[10]

After handling, wash hands and other exposed skin areas thoroughly.[10]

Storage:

Store nickel gluconate in a tightly closed, properly labeled container.[10]

Keep the container in a cool, dry, and well-ventilated area that can be locked.[10]

Store away from foodstuffs and incompatible materials.[10]

Waste Disposal Plan
All nickel gluconate waste is considered hazardous and must be disposed of according to

institutional and regulatory guidelines.[11]

Waste Segregation:

Never dispose of nickel gluconate waste down the drain.[11]

Collect all solid and aqueous waste containing nickel gluconate in a designated,

chemically compatible hazardous waste container (e.g., high-density polyethylene -

HDPE).[11]

Do not mix nickel waste with other incompatible waste streams.[11]

Container Labeling and Storage:

Clearly label the waste container with "Hazardous Waste," the full chemical name "Nickel
Gluconate," and the accumulation start date.[11]

Store the sealed container in a designated satellite accumulation area away from general

work areas.[11]
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Treatment of Aqueous Waste (Chemical Precipitation): A primary method for treating

aqueous waste containing nickel is through chemical precipitation to form insoluble nickel(II)

hydroxide.[12]

pH Adjustment: Work in a fume hood and wear appropriate PPE. Slowly add a sodium

hydroxide (NaOH) solution to the stirring aqueous waste.

Precipitation: Continuously monitor the pH, aiming for a target range of 9.0 - 11.0 to

ensure complete precipitation of nickel(II) hydroxide (a green solid).[12]

Separation: Allow the precipitate to settle. Separate the solid nickel(II) hydroxide from the

liquid via filtration.

Disposal: The collected solid precipitate is hazardous heavy metal waste and must be

disposed of in the designated solid waste container. The remaining liquid (filtrate) should

be neutralized and collected as hazardous aqueous waste.[12]

Emergency Spill Response Workflow
Immediate and correct response to a spill is critical to contain the hazard.
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Spill Occurs

Evacuate immediate area
Alert others

Assess Spill Size & Risk
(Minor vs. Major)

Don appropriate PPE:
- Respirator

- Goggles & Face Shield
- Nitrile Gloves

- Lab Coat/Apron

Contain the spill
(Use absorbent pads or berms)

Minor Spill Cleanup

If Minor

Major Spill Response

If Major

Carefully sweep solid material
OR

Use a HEPA-vacuum

If Solid

Absorb liquid with inert material
(e.g., vermiculite, sand)

If Liquid

Evacuate lab, call EHS

Place all contaminated materials
into a labeled hazardous waste container

Decontaminate the area
with soap and water

Dispose of waste container
per institutional guidelines

Seek medical attention
if exposure occurred

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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